Cas no 647858-60-4 (Benzaldehyde, 3-bromo-2,5-bis(phenylmethoxy)-)

• Product Name: Benzaldehyde, 3-bromo-2,5-bis(phenylmethoxy)-
• CAS No: 647858-60-4
• MF: C₂₁H₁₇BrO₃
• MW: 397.261885404587
• CID: 415823
• PubChem ID: 71378623
• Update Time: 2025-04-19

Benzaldehyde, 3-bromo-2,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-2,5-bis(phenylmethoxy)-
• 3-bromo-2,5-bis(phenylmethoxy)benzaldehyde
• 647858-60-4
• DTXSID20801233
• 2,5-Bis(benzyloxy)-3-bromobenzaldehyde

• Inchi： 1S/C21H17BrO3/c22-20-12-19(24-14-16-7-3-1-4-8-16)11-18(13-23)21(20)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： SOENATMRYIVGRI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.03611
• Monoisotopic Mass: 396.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53